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Compound of Interest

Compound Name: 1,3-Diethoxypropane

Cat. No.: B8821189

An In-depth Technical Guide on the Physical Properties of 1,3-Diethoxypropane

This guide provides a detailed overview of the physical properties of 1,3-diethoxypropane,
specifically its boiling point and density. The information is intended for researchers, scientists,
and professionals in the field of drug development.

Physical Properties of 1,3-Diethoxypropane

1,3-diethoxypropane is a diether with the chemical formula C7H1602. Understanding its
physical properties is crucial for its application in various scientific and industrial processes.

Quantitative Data Summary

The boiling point and density of 1,3-diethoxypropane have been reported in various sources.
A summary of these values is presented in the table below for easy comparison.
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Physical Property Value Conditions
Boiling Point 141 °C Not specified
143 °C At 101.3 kPa[1]

148.8 °C At 760 mmHg|[2]

Density 0.832 g/mL Not specified
0.84 g/mL At 20 °C[1]

0.843 g/mL Not specified[2]

Note: The slight variations in the reported values can be attributed to different experimental

conditions and measurement techniques.

Experimental Protocols

The determination of the physical properties of a liquid such as 1,3-diethoxypropane involves

specific experimental methodologies.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. Common methods for determining the boiling point of

ethers include:

e Micro-Boiling Point Determination: This method is suitable for small sample volumes. A small

amount of the liquid is heated in a tube, and the temperature at which the liquid boils and its

vapor condenses is recorded. A common apparatus for this is the Thiele tube, which allows

for uniform heating of the sample.[3][4]

« Distillation Method: The boiling point can also be determined during distillation. The

temperature of the vapor that is in equilibrium with the boiling liquid is measured.[4] It is

important that the thermometer is placed correctly in the distillation apparatus to get an

accurate reading.[4]

Density Determination
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Density is the mass of a substance per unit volume. For liquids like ethers, density is typically
determined using:

o Pycnometer Method: A pycnometer is a flask with a specific, accurately known volume. The
pycnometer is weighed empty, then filled with the liquid and weighed again. The density is
calculated by dividing the mass of the liquid by the volume of the pycnometer.

» Vibrating Tube Densimeter: This instrument measures the oscillation frequency of a U-
shaped tube filled with the liquid. The frequency of oscillation is related to the density of the
liquid in the tube.

Logical Relationship Diagram

The following diagram illustrates the relationship between the chemical compound 1,3-
diethoxypropane and its fundamental physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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